Cas no 621-16-9 ((2E)-1-phenyl-3-[3-(trifluoromethyl)phenyl]prop-2-en-1-one)

• Product Name: (2E)-1-phenyl-3-[3-(trifluoromethyl)phenyl]prop-2-en-1-one
• CAS No: 621-16-9
• MF: C₁₆H₁₁F₃O
• MW: 276.253154993057
• CID: 956178
• PubChem ID: 6081419
• Update Time: 2025-04-19

(2E)-1-phenyl-3-[3-(trifluoromethyl)phenyl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-phenyl-3-[3-(trifluoromethyl)phenyl]prop-2-en-1-one
• (E)-1-phenyl-3-[3-(trifluoromethyl)phenyl]prop-2-en-1-one
• (E)-1-phenyl-3-(3-(trifluoromethyl)phenyl)prop-2-en-1-one
• (E)-1-phenyl-3-(3-trifluoromethyl-phenyl)-propenone
• (E)-3-(3-trifluoromethylphenyl)-1-phenyl-2-propen-1-one
• 1-Phenyl-3-(3-(trifluoromethyl)phenyl)-2-propen-1-one
• 3-(3-trifluoromethylphenyl)-1-phenyl-2-propen-1-one
• 3-Trifluormethyl-trans-chalkon
• 3-trifluoromethyl-trans-chalcone
• AC1O0YSZ
• CHEMBL1802001
• NSC400328
• SureCN9779396
• Chalcone, 3-(trifluoromethyl)-
• 3-Trifluoromethylchalcone
• 1-phenyl-3-[3-(trifluoromethyl)phenyl]prop-2-en-1-one, (E)-
• 621-16-9
• 2-Propen-1-one, 1-phenyl-3-[3-(trifluoromethyl)phenyl]-, (2E)-
• 671182-12-0
• 2-Propen-1-one, 1-phenyl-3-[3-(trifluoromethyl)phenyl]-
• NSC 400328
• YZK2XK7JF5
• MLTBAKXFRXZFTO-MDZDMXLPSA-N
• trans-3-(Trifluoromethyl)chalcone
• SCHEMBL9779396
• NSC-400328
• SCHEMBL3032561
• AKOS008685410
• (E)-1-Phenyl-3-(3-trifluoromethylphenyl)prop-2-enone

• Inchi： 1S/C16H11F3O/c17-16(18,19)14-8-4-5-12(11-14)9-10-15(20)13-6-2-1-3-7-13/h1-11H/b10-9+
• InChI Key： MLTBAKXFRXZFTO-MDZDMXLPSA-N
• SMILES： FC(C1C=CC=C(/C=C/C(C2C=CC=CC=2)=O)C=1)(F)F

Computed Properties

• Exact Mass: 276.07623
• Monoisotopic Mass: 276.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 4.60150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones